Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H11BrO2 B109950 Isobutyl bromoacetate CAS No. 59956-48-8

Isobutyl bromoacetate

Cat. No. B109950
CAS RN: 59956-48-8
M. Wt: 195.05 g/mol
InChI Key: UOUQDZFAJUNYQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US03995641

Procedure details

Over a period of 6-8 hours there was added dropwise 1 M of bromoacetyl bromide to a stirred solution of 1 M of isobutyl alcohol, 1 M of dimethylaniline and 200 ml of anhydrous ether. The solution was kept just below boiling by adjusting the rate of addition and by occasional cooling in an ice bath. After complete addition, the mixture was stirred overnight at room temperature. Water (100 ml) was added and the mixture stirred until all of the precipitate had dissolved. The layers were separated and the ether layer was washed with 100 ml portions of 10% sulfuric acid until neutralization of the washings resulted in a clear solution. The washed ether solution was dried over anhydrous sodium sulfate and after removal of the drying agent and solvent the residue was distilled in vacuo. The recovered product had a bp / 14 mm = 72° - 76° C, n25 = 1.4468.
Name
bromoacetyl bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
isobutyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dimethylaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ether
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Water
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Isobutyl bromoacetate

Identifiers

REACTION_CXSMILES
[Br:1][CH2:2][C:3](Br)=[O:4].[CH2:6]([OH:10])[CH:7]([CH3:9])[CH3:8].CN(C)C1C=CC=CC=1.CCOCC>O>[Br:1][CH2:2][C:3]([O:10][CH2:6][CH:7]([CH3:9])[CH3:8])=[O:4]

Inputs

Step One
Name
bromoacetyl bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC(=O)Br
Name
isobutyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(C)C)O
Name
dimethylaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C1=CC=CC=C1)C
Name
ether
Quantity
200 mL
Type
reactant
Smiles
CCOCC
Step Two
Name
Water
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
the rate of addition
TEMPERATURE
Type
TEMPERATURE
Details
by occasional cooling in an ice bath
ADDITION
Type
ADDITION
Details
After complete addition
STIRRING
Type
STIRRING
Details
the mixture stirred until all of the precipitate
DISSOLUTION
Type
DISSOLUTION
Details
had dissolved
CUSTOM
Type
CUSTOM
Details
The layers were separated
WASH
Type
WASH
Details
the ether layer was washed with 100 ml portions of 10% sulfuric acid until neutralization of the washings
CUSTOM
Type
CUSTOM
Details
resulted in a clear solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The washed ether solution was dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
after removal of the drying agent and solvent the residue
DISTILLATION
Type
DISTILLATION
Details
was distilled in vacuo
CUSTOM
Type
CUSTOM
Details
14 mm = 72° - 76° C, n25 = 1.4468

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
Isobutyl bromoacetate
Type
Smiles
BrCC(=O)OCC(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.